molecular formula C29H23NO8 B237530 2,20,23,27-Tetrahydroxy-6-methoxy-4-methyl-15-azaheptacyclo[14.12.0.02,7.03,14.08,13.017,26.019,24]octacosa-1(28),8,10,12,16,19,21,23,26-nonaene-5,18,25-trione CAS No. 127003-54-7

2,20,23,27-Tetrahydroxy-6-methoxy-4-methyl-15-azaheptacyclo[14.12.0.02,7.03,14.08,13.017,26.019,24]octacosa-1(28),8,10,12,16,19,21,23,26-nonaene-5,18,25-trione

Cat. No. B237530
CAS RN: 127003-54-7
M. Wt: 513.5 g/mol
InChI Key: IIRSEVBVOPNIAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

CID 148082 is a natural product found in Micromonospora chersina with data available.

Scientific Research Applications

Structural Analysis and Conformation

  • 5,17-Diethoxycarbonyl-25,26,27,28-tetrahydroxycalix[4]arene :

    • This compound adopts an open-cone conformation in the solid state, influenced by intramolecular hydrogen bonding. Such structures are significant in understanding molecular interactions and conformational dynamics (Böhmer, Ferguson, & Mogck, 1996).
  • Structure of 5,11,17,23‐tetra‐tert‐butyl‐25,27‐dicyanomethoxy‐26,28‐dimethoxycalix[4]arene :

    • This study revealed the compound's partial-cone conformation, providing insights into the stereochemistry of complex organic structures (Guelzim et al., 1993).

Applications in Sensing and Detection

  • Fluorescent Macrocyclic Chemosensor for Zn(II) Detection :

    • This paper discusses a macrocyclic ligand used for fluorescent emission and detection of Zn(II) ions, highlighting the application of complex compounds in chemical sensing (Ambrosi et al., 2020).
  • A Hydroxide Inclusion Complex of a Methylene-Bridged Tetrapyrimidinium Macrocycle :

    • In this study, a macrocycle captures hydroxide anions, demonstrating the potential use of such compounds in ion capture and environmental applications (Hu, 1994).

Synthetic Approaches and Chemical Reactions

  • Synthetic Approach to the Grayanotoxins and Asebotoxins :

    • This paper describes a method for synthesizing complex organic compounds, relevant for understanding the synthetic pathways of structurally similar compounds (Kametani et al., 1979).
  • Synthesis of Some Bicyclo[2.2.2]oct-5-en-2-ones :

    • Discusses the synthesis and rearrangements of complex cyclohexane derivatives, relevant for chemical synthesis research (Yates & Langford, 1981).

properties

CAS RN

127003-54-7

Product Name

2,20,23,27-Tetrahydroxy-6-methoxy-4-methyl-15-azaheptacyclo[14.12.0.02,7.03,14.08,13.017,26.019,24]octacosa-1(28),8,10,12,16,19,21,23,26-nonaene-5,18,25-trione

Molecular Formula

C29H23NO8

Molecular Weight

513.5 g/mol

IUPAC Name

2,20,23,27-tetrahydroxy-6-methoxy-4-methyl-15-azaheptacyclo[14.12.0.02,7.03,14.08,13.017,26.019,24]octacosa-1(28),8,10,12,16,19,21,23,26-nonaene-5,18,25-trione

InChI

InChI=1S/C29H23NO8/c1-10-21-23-12-6-4-3-5-11(12)22(28(38-2)25(10)34)29(21,37)13-9-16(33)19-20(24(13)30-23)27(36)18-15(32)8-7-14(31)17(18)26(19)35/h3-10,21-23,28,30-33,37H,1-2H3

InChI Key

IIRSEVBVOPNIAG-UHFFFAOYSA-N

SMILES

CC1C2C3C4=CC=CC=C4C(C2(C5=CC(=C6C(=C5N3)C(=O)C7=C(C=CC(=C7C6=O)O)O)O)O)C(C1=O)OC

Canonical SMILES

CC1C2C3C4=CC=CC=C4C(C2(C5=CC(=C6C(=C5N3)C(=O)C7=C(C=CC(=C7C6=O)O)O)O)O)C(C1=O)OC

synonyms

dynemicin M

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2,20,23,27-Tetrahydroxy-6-methoxy-4-methyl-15-azaheptacyclo[14.12.0.02,7.03,14.08,13.017,26.019,24]octacosa-1(28),8,10,12,16,19,21,23,26-nonaene-5,18,25-trione
Reactant of Route 2
2,20,23,27-Tetrahydroxy-6-methoxy-4-methyl-15-azaheptacyclo[14.12.0.02,7.03,14.08,13.017,26.019,24]octacosa-1(28),8,10,12,16,19,21,23,26-nonaene-5,18,25-trione
Reactant of Route 3
2,20,23,27-Tetrahydroxy-6-methoxy-4-methyl-15-azaheptacyclo[14.12.0.02,7.03,14.08,13.017,26.019,24]octacosa-1(28),8,10,12,16,19,21,23,26-nonaene-5,18,25-trione
Reactant of Route 4
2,20,23,27-Tetrahydroxy-6-methoxy-4-methyl-15-azaheptacyclo[14.12.0.02,7.03,14.08,13.017,26.019,24]octacosa-1(28),8,10,12,16,19,21,23,26-nonaene-5,18,25-trione
Reactant of Route 5
2,20,23,27-Tetrahydroxy-6-methoxy-4-methyl-15-azaheptacyclo[14.12.0.02,7.03,14.08,13.017,26.019,24]octacosa-1(28),8,10,12,16,19,21,23,26-nonaene-5,18,25-trione
Reactant of Route 6
2,20,23,27-Tetrahydroxy-6-methoxy-4-methyl-15-azaheptacyclo[14.12.0.02,7.03,14.08,13.017,26.019,24]octacosa-1(28),8,10,12,16,19,21,23,26-nonaene-5,18,25-trione

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